1-Dodecylpyridin-1-ium chloride hydrate
Overview
Description
1-Dodecylpyridin-1-ium chloride hydrate, also known as n-Dodecylpyridinium chloride hydrate, is a cationic surfactant . It has an empirical formula of C17H30ClN · xH2O and a molecular weight of 283.88 (anhydrous basis) .
Molecular Structure Analysis
The molecular structure of 1-Dodecylpyridin-1-ium chloride hydrate consists of a pyridinium ring attached to a dodecyl chain . The SMILES string representation is [Cl-]. [H]O [H].CCCCCCCCCCCC [n+]1ccccc1 .Physical And Chemical Properties Analysis
1-Dodecylpyridin-1-ium chloride hydrate is a liquid crystal with a melting point of 66-70 °C (lit.) . It has properties such as molar conductivity, surface tension, and surface adsorption parameters .Scientific Research Applications
It’s worth noting that the use of such compounds can vary greatly depending on the field of study and the specific research objectives. They might be used in fields like organic chemistry, materials science, biochemistry, and pharmaceutical research, among others. The methods of application or experimental procedures, as well as the results or outcomes, would also depend on the specific research context.
Fluorescent Material Preparation
This compound is used in the preparation and fluorescence of nitrogen-containing amphiphilic organic ion manganese halide luminescent material . The specific methods of application and the results obtained would depend on the specific experimental setup and objectives.
Industrial Applications
Industries such as textile, food, chemical, leather, and paint utilize this chemical for various applications . The specific use in each industry would depend on the particular needs and processes of that industry.
Chemical Research
This compound is often used in chemical research due to its properties . The specific methods of application and the results obtained would depend on the specific experimental setup and objectives.
Preparation of Other Chemicals
1-Dodecylpyridin-1-ium chloride hydrate can be used as a starting material or intermediate in the synthesis of other chemicals .
Laboratory Reagent
It can be used as a laboratory reagent in various chemical reactions .
Material Science
In the field of material science, this compound might be used in the preparation of certain types of materials .
Safety And Hazards
1-Dodecylpyridin-1-ium chloride hydrate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse .
properties
IUPAC Name |
1-dodecylpyridin-1-ium;chloride;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N.ClH.H2O/c1-2-3-4-5-6-7-8-9-10-12-15-18-16-13-11-14-17-18;;/h11,13-14,16-17H,2-10,12,15H2,1H3;1H;1H2/q+1;;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDGGUWSWAKGEGH-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC[N+]1=CC=CC=C1.O.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00583484 |
Source
|
| Record name | 1-Dodecylpyridin-1-ium chloride--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Dodecylpyridin-1-ium chloride hydrate | |
CAS RN |
207234-02-4 |
Source
|
| Record name | 1-Dodecylpyridin-1-ium chloride--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Dodecylpyridinium chloride hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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